1-(3,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone

• CAS No.: 186542-63-2
• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol
• IUPAC Name: 1-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C17H18O4/c1-19-14-6-4-12(5-7-14)8-17(18)13-9-15(20-2)11-16(10-13)21-3/h4-7,9-11H,8H2,1-3H3
• InChI Key: WCTACBGBGLJCMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)C2=CC(=CC(=C2)OC)OC

Description

1-(3,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C17H18O4 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

26.7 g of boric acid (0.43 mol) and 74.4 g of crude methyl 3-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)-3-oxopropionate (0.216 mol) prepared according to Example 1 are introduced into a round-bottomed flask equipped with a distillation head. Heating is carried out, the temperature being brought gradually to 100° C. for 1 h, 120° C. for 1 h, 140° C. for 1 h and then 160° C. for 4 h while distilling off light products. The mixture is cooled to 80° C., 250 ml of water and then 200 ml of toluene are added, the mixture is kept stirred at 60° C. for 1 h, separation by settling is then carried out and the toluene phase is recovered, washed with 100 ml of a saturated aqueous sodium bicarbonate solution and concentrated on a rotary evaporator. The crude oily product obtained is taken up in 200 ml of MTBE to precipitate the product, which is filtered off and dried. Thus, after drying, 33.6 g of 1-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone are obtained in the form of a cream-white solid, i.e. a yield of 54.4% with respect to the crude starting β-ketoester. M.p.: 93-4° C.